Cas no 2445800-61-1 (3-amino-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-amino-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2445800-61-1
• MF: C₄H₈N₄O
• MW: 128.132519721985
• MDL: MFCD32692275
• CID: 5668968
• PubChem ID: 153114196
• Update Time: 2025-10-22

3-amino-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-26861074
• 3-amino-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• Z4457796742
• SCHEMBL23863066
• 3-Amino-4-ethyl-1H-1,2,4-triazol-5-one
• 2445800-61-1

• MDL： MFCD32692275
• Inchi： 1S/C4H8N4O/c1-2-8-3(5)6-7-4(8)9/h2H2,1H3,(H2,5,6)(H,7,9)
• InChI Key： VTNOBWOXQCHLMV-UHFFFAOYSA-N
• SMILES： O=C1NN=C(N)N1CC

Computed Properties

• Exact Mass: 128.06981089g/mol
• Monoisotopic Mass: 128.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-amino-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

3-Amino-4-Ethyl-4,5-Dihydro-1H-1,2,4-Triazol-5-One: A Comprehensive Overview

The compound 3-amino-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one, identified by the CAS registry number 2445800-61-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have garnered substantial attention due to their versatile applications in drug discovery and material science.

Recent advancements in chemical synthesis have enabled the efficient production of 3-amino derivatives, including this triazole derivative. The molecule's structure features a triazole ring with an amino group at position 3 and an ethyl substituent at position 4. This unique arrangement imparts the compound with distinct chemical properties and biological activities.

One of the most notable aspects of this compound is its role in drug development. Researchers have explored its potential as a building block for creating bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The presence of an amino group facilitates further functionalization, enabling the design of more complex structures with enhanced pharmacological profiles.

In addition to its pharmaceutical applications, 3-amino-4-ethyl derivatives have found utility in agrochemicals. Studies have demonstrated that certain analogs possess potent pesticidal activity, making them promising candidates for crop protection products. The dihydrotriazole moiety contributes to the compound's stability and bioavailability, which are critical factors in agricultural applications.

Recent research has also highlighted the potential of this compound in the field of material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor technologies. The ethyl substituent enhances solubility properties, making it suitable for various industrial applications.

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitution and cyclization reactions. Optimization studies have focused on improving reaction yields and reducing production costs while maintaining high purity standards. These efforts have significantly contributed to the scalability of the synthesis process.

From a structural standpoint, the molecule exhibits a balance between hydrophilic and hydrophobic regions due to its amino and ethyl groups. This balance is crucial for determining its interaction with biological systems and its solubility characteristics in different solvents.

In terms of safety considerations, thorough toxicological evaluations are essential before any large-scale application or commercialization of this compound or its derivatives can be considered. Regulatory compliance remains a critical aspect throughout all stages of development.

The integration of computational chemistry tools has played a pivotal role in understanding the electronic structure and reactivity patterns of this molecule. Quantum mechanical calculations have provided insights into its bonding behavior and potential reactivity towards various chemical transformations.

In summary, the compound 3-amino-4-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one represents a valuable asset in contemporary chemical research with diverse applications across multiple disciplines. Continued exploration into its properties will undoubtedly unlock new avenues for innovation in medicine and beyond.